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Compound of Interest

Compound Name:
6,7-Difluoroquinoline-4-carboxylic

acid

Cat. No.: B13148719

Get Quote

Executive Summary & Chemical Context
6,7-Difluoroquinoline-4-carboxylic acid (CAS: 103995-01-3) represents a distinct chemotype

from the canonical fluoroquinolone antibiotics (which are typically 4-oxo-3-carboxylic acids).

The 4-carboxylic acid position alters the hydrogen-bonding landscape, shifting the primary

intermolecular interactions from the ketone-acid intramolecular bridge to intercellular

dimerization.

Characterizing this structure is essential for:

SAR Validation: Confirming the regioselectivity of electrophilic aromatic substitution or

Pfitzinger cyclization during synthesis.

Solid-State Engineering: Understanding how the vicinal difluoro motif (C6-F, C7-F) influences

lattice energy through weak

and

interactions.
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Solubility Profiling: Correlating lattice packing efficiency with aqueous solubility for drug

formulation.

Experimental Protocol: From Synthesis to
Diffraction
Synthesis & Purification Strategy
High-quality single crystals require >99% chemical purity. The synthesis typically follows a

modified Pfitzinger reaction or hydrolysis of the corresponding ester.[1]

Precursor: 3,4-Difluoroaniline reacted with isatin derivatives or via Gould-Jacobs cyclization

intermediates.

Purification: Recrystallization is preferred over column chromatography to minimize

amorphous content.

Solvent System: Ethanol/Water (9:1) or Methanol/Acetonitrile.

Protocol: Dissolve crude acid in boiling ethanol; filter hot to remove insoluble inorganic

salts; add water dropwise until turbidity persists; cool slowly to 4°C.

Crystallization for X-Ray Diffraction (SCXRD)
The goal is to grow a single crystal with dimensions

mm.

Method A: Slow Evaporation (Preferred)

Prepare a saturated solution in Methanol (MeOH) or DMF.

Filter through a 0.45

m PTFE syringe filter into a clean vial.

Cover with Parafilm, poke 3-5 small holes, and store in a vibration-free environment at 20°C.

Method B: Vapor Diffusion (For low solubility)
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Dissolve 10 mg of compound in 0.5 mL DMSO (inner vial).

Place inner vial into a larger jar containing 5 mL Water or Ethanol (antisolvent).

Seal the outer jar. The antisolvent will slowly diffuse into the DMSO, lowering solubility and

promoting nucleation.

Data Collection Parameters
Radiation Source: Mo K

(

Å) is preferred for fluorinated aromatics to minimize absorption, though Cu K

is acceptable for small organic crystals.

Temperature: 100 K (Cryostream). Rationale: Freezes thermal motion of the terminal

carboxylic acid and fluorine atoms, improving resolution.

Resolution: Aim for

Å or better to resolve F vs. H electron density clearly.

Structural Analysis Workflow
The following diagram outlines the logical flow from raw diffraction frames to a refined structural

model.
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Figure 1: Critical path for single-crystal structure determination.
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Structural Features & Analysis Framework
When analyzing the solved structure of 6,7-Difluoroquinoline-4-carboxylic acid, focus on

these three specific crystallographic markers.

Molecular Conformation
Planarity: The quinoline core should be essentially planar (RMS deviation

Å).

Carboxyl Rotation: The carboxylic acid group at C4 may rotate out of the quinoline plane to

minimize steric repulsion with the peri-hydrogen (H5). Measure the torsion angle

. A twist of 20-40° is common in 4-substituted quinolines.

Supramolecular Synthons (Hydrogen Bonding)
Unlike 3-carboxylic acid quinolones (which often form intramolecular H-bonds with the 4-

ketone), the 4-carboxylic acid isomer typically forms intermolecular dimers.

Primary Interaction: Centrosymmetric Carboxylic Acid Dimer (

graph set).

Look for

distances of

Å.

Secondary Interaction: Weak

or

bonds linking the dimers into ribbons or sheets.

Fluorine Interactions
The 6,7-difluoro substitution pattern creates a region of high electronegativity.
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F

F Contacts: Check for intermolecular F

F distances

Å (sum of van der Waals radii). These "halogen bonds" can direct packing.

-Stacking: The electron-deficient fluoro-substituted ring will likely stack over the more
electron-rich pyridyl ring of an adjacent molecule (head-to-tail stacking). Measure the
centroid-to-centroid distance (

Å).

Data Presentation Standards
When reporting the crystal structure in a technical dossier or publication, summarize the

quantitative data in the following format. Note: The values below are representative

placeholders for the standard reporting format; actual values must be derived from your specific

.cif file.

Parameter Description
Standard Acceptance
Criteria

Formula Must match mass spec

Crystal System (e.g., Monoclinic) Determined by Laue symmetry

Space Group
(e.g.,

)

Most common for organic

acids

R-Factor (

)
Residual error (5%) is high quality

Goodness of Fit (S) Fit quality Range 0.9 – 1.1

Flack Parameter Absolute structure
Not applicable

(Centrosymmetric)

CCDC Number Deposition ID Required for publication
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Interaction Mapping (Graphviz)
Use the following logic to map the intermolecular forces stabilizing the crystal lattice.

Molecule A
(Reference)

Molecule B
(Inversion Mate)

O-H...O Dimer
(Strong, 2.65 Å)

Molecule C
(Translation)

pi...pi Stacking
(Weak, 3.6 Å)

C-F...H-C
(Electrostatic)

Click to download full resolution via product page

Figure 2: Schematic of stabilizing intermolecular forces expected in the lattice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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